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Compound of Interest

Compound Name: Galunisertib

Cat. No.: B1674415 Get Quote

The proper disposal of Galunisertib, an investigational drug, is a critical component of

laboratory safety and regulatory compliance. As a substance used in research and

development, its disposal must adhere to strict guidelines to protect personnel and the

environment. This guide provides essential, step-by-step procedures for the safe handling and

disposal of Galunisertib, tailored for researchers, scientists, and drug development

professionals.

Hazard Profile and Safety Precautions
Galunisertib is classified with specific hazards that necessitate careful handling during use

and disposal. The following table summarizes key safety information derived from its Safety

Data Sheet (SDS).
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Hazard Classification GHS Hazard Statement Precautionary Measures

Acute Oral Toxicity H302: Harmful if swallowed

P264: Wash hands thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell. P330: Rinse

mouth.[1][2]

Skin Irritation H315: Causes skin irritation

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P302 + P352: IF ON SKIN:

Wash with plenty of soap and

water. P362 + P364: Take off

contaminated clothing and

wash it before reuse.[1]

Eye Irritation
H319: Causes serious eye

irritation

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1]

Respiratory Irritation
H335: May cause respiratory

irritation

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P271: Use only outdoors or

in a well-ventilated area. P304

+ P340: IF INHALED: Remove

victim to fresh air and keep at

rest in a position comfortable

for breathing.[1]
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Aquatic Toxicity
H410: Very toxic to aquatic life

with long lasting effects

P273: Avoid release to the

environment. P391: Collect

spillage.[2]

Step-by-Step Disposal Protocol for Galunisertib
The disposal of investigational drugs like Galunisertib is regulated by federal and state laws,

such as those from the Environmental Protection Agency (EPA) under the Resource

Conservation and Recovery Act (RCRA).[3][4][5] Institutional policies and study sponsor

requirements must also be strictly followed.[6][7]

Step 1: Consult Institutional and Sponsor Guidelines Before initiating disposal, review your

institution's specific procedures for investigational and hazardous chemical waste. Contact your

Environmental Health and Safety (EHS) department for guidance.[6][8] Additionally, check the

clinical trial protocol or sponsor's instructions, as they may require the return of unused or

expired investigational products.[7]

Step 2: Segregate and Contain the Waste Properly segregate Galunisertib waste from other

laboratory trash.

Containers: Use a compatible, dedicated hazardous waste container (e.g., glass or plastic)

for all materials contaminated with Galunisertib, including vials, syringes, and personal

protective equipment (PPE).[8] Do not empty leftover drugs from their original containers like

syringes or vials.[8]

Segregation: Keep Galunisertib waste separate from non-hazardous waste to ensure it is

handled correctly.[9]

Step 3: Label the Waste Container Accurately labeling the waste container is mandatory for

compliance and safety.

Hazardous Waste Label: Obtain and affix a "HAZARDOUS WASTE" label from your EHS

department.[8] No other labels are generally acceptable.[8]

Required Information: The label must include:
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The full chemical name: "Galunisertib". Avoid abbreviations.[8]

Principal Investigator's (PI) name and contact number.[8]

Storage location (building and room number).[8]

Concentration or percentage of the active ingredient.[8]

Step 4: Store the Waste Appropriately Store the labeled hazardous waste container in a

designated Satellite Accumulation Area (SAA).[8]

SAA Requirements: The SAA should be a secure, designated space, such as a locked

cabinet or a secondary containment tub.[8]

Weekly Inspections: The research team must inspect the container weekly and document

these inspections in an SAA Inspection Log.[8]

Step 5: Arrange for Pickup and Disposal Once the container is full or the study is complete,

initiate the disposal process.

Request Form: Submit a Chemical Waste Disposal Request Form to your EHS department.

[8]

Professional Disposal: Your institution's EHS will arrange for the collection of the waste by a

licensed hazardous materials vendor.[6][8] The standard and required method of destruction

for pharmaceutical waste is incineration at an EPA-permitted facility.[4][10]

Documentation: Ensure you receive a copy of the completed waste disposal form at the time

of pickup for your records.[8] A certificate of destruction should be available upon request.

[10] These records should be maintained for a minimum of three years.[6]

Galunisertib Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Galunisertib.
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Caption: Workflow for the compliant disposal of Galunisertib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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